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Compound of Interest

Compound Name:
tert-Butyl N-(6-

hydroxyhexyl)carbamate

Cat. No.: B028197 Get Quote

Essential Safety and Handling Guide for tert-Butyl
N-(6-hydroxyhexyl)carbamate
For Researchers, Scientists, and Drug Development Professionals: Your Go-To Resource for

Laboratory Safety and Chemical Handling.

This guide provides immediate, essential safety protocols and logistical plans for handling tert-
Butyl N-(6-hydroxyhexyl)carbamate (CAS No. 75937-12-1). The following procedures are

based on available safety data for the compound and structurally similar chemicals, ensuring a

comprehensive approach to safe laboratory practices.

Hazard Identification and Classification
Tert-Butyl N-(6-hydroxyhexyl)carbamate is classified as an irritant. It is crucial to handle this

compound with care, adhering to the safety precautions outlined below.

Globally Harmonized System (GHS) Classification:[1]

Skin Irritation: Category 2 (H315: Causes skin irritation)

Eye Irritation: Category 2A (H319: Causes serious eye irritation)
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Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory Tract Irritation

(H335: May cause respiratory irritation)

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to minimize exposure and ensure

personal safety when handling tert-Butyl N-(6-hydroxyhexyl)carbamate.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields meeting EN166 (EU) or

ANSI Z87.1 (US) standards. A

face shield may be required for

splash hazards.

Protects against splashes and

dust that could cause serious

eye irritation.[2]

Skin Protection

Gloves: Chemical-resistant,

unlined gloves such as nitrile

rubber, neoprene, or PVC.

Inspect gloves before each

use. Lab Coat: Standard

laboratory coat. For larger

quantities or increased splash

risk, a chemical-resistant apron

over the lab coat is

recommended.

Prevents direct skin contact,

which can cause irritation.[3]

Respiratory Protection

Not typically required under

normal laboratory conditions

with adequate ventilation (e.g.,

in a chemical fume hood). If

dust or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate particulate filter

(e.g., N95).

Protects against inhalation of

dust or vapors that may cause

respiratory tract irritation.[2][3]
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Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle this compound in a well-ventilated area, preferably within a

chemical fume hood, to keep airborne concentrations low.[3]

Handling Precautions: Avoid contact with skin, eyes, and clothing. Do not breathe dust or

vapors. Wash hands thoroughly after handling.[2]

Storage Conditions: Store in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents. Keep the container tightly closed.[3]

Spill and Leak Procedures:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, prevent further leakage or spillage if it is safe to do

so.

Clean-up: For solid spills, carefully sweep up the material to avoid generating dust and place

it into a suitable, labeled container for disposal. For liquid spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a sealed container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Disposal Plan:

Chemical Waste: Dispose of tert-Butyl N-(6-hydroxyhexyl)carbamate and any

contaminated materials as hazardous chemical waste. Do not allow the chemical to enter

drains or waterways.
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Container Disposal: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical waste.

Regulatory Compliance: All disposal activities must comply with institutional policies and all

applicable local, state, and federal environmental regulations.

Emergency and First Aid Procedures
Immediate action is critical in the event of accidental exposure.

Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air. If

breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes. If

skin irritation persists, seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of tert-
Butyl N-(6-hydroxyhexyl)carbamate in a laboratory setting.
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Start: Obtain tert-Butyl
N-(6-hydroxyhexyl)carbamate

Conduct Risk Assessment

Don Personal Protective
Equipment (PPE)

Weigh Compound in
Vented Enclosure

Prepare Solution in
Fume Hood

Perform Experiment/
Reaction

Decontaminate Glassware
and Work Area

Dispose of Waste
(Solid & Liquid)

Remove and Dispose of
Contaminated PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of tert-Butyl N-(6-hydroxyhexyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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